Butyl chloroformate
Overview
Description
Butyl chloroformate is a colorless to yellow liquid with a pungent odor . It is used as a peptide reagent in oligonucleotide synthesis, where it blocks the 5′-hydroxyl function of deoxyribosides and also serves as a condensing reagent .
Synthesis Analysis
Butyl chloroformate can be synthesized by adding triphosgene to a solution of sec-butyl alcohols in tetrahydrofuran (THF) under a nitrogen atmosphere . It has also been used in the synthesis of dextran alkyl carbonates and S-tert-alkyl-N,N-alkoxycarbonylmethyl-dithiocarbamate .
Molecular Structure Analysis
The molecular formula of butyl chloroformate is C5H9ClO2, with an average mass of 136.577 Da and a monoisotopic mass of 136.029114 Da .
Chemical Reactions Analysis
Butyl chloroformate is used to convert polar compounds into less polar, more volatile derivatives, enabling the transformation of a large array of metabolites for analysis by gas chromatography/mass spectrometry . It is also used as a derivatization reagent in the determination of linsidomine in plasma using high-performance liquid chromatographic separation with tandem mass spectrometric detection .
Physical And Chemical Properties Analysis
Butyl chloroformate has a density of 1.1±0.1 g/cm3, a boiling point of 141.3±9.0 °C at 760 mmHg, and a vapor pressure of 5.9±0.3 mmHg at 25°C . It also has a refractive index of 1.420 and slowly decomposes in water to form water-insoluble compounds .
Scientific Research Applications
Synthesis of Dextran Alkyl Carbonates
Butyl chloroformate is used in the synthesis of dextran alkyl carbonates . Dextran alkyl carbonates are important in various fields of research due to their unique properties and potential applications.
Synthesis of S-tert-alkyl-N,N-alkoxycarbonylmethyl-dithiocarbamate
Butyl chloroformate is also used in the synthesis of S-tert-alkyl-N,N-alkoxycarbonylmethyl-dithiocarbamate . This compound is used in radical polymerization with reversible addition-fragmentation chain transfer agents .
Derivatization Reagent in Chromatography
Butyl chloroformate is used as a derivatization reagent in the determination of linsidomine in plasma using high-performance liquid chromatographic separation with tandem mass spectrometric detection . This application is crucial in the field of analytical chemistry.
Solvolysis Studies
The solvolysis of butyl chloroformate has been studied extensively . The influence of a terminal chlorine substituent on the kinetics and the mechanism of the solvolyses of n-alkyl chloroformates in hydroxylic solvents has been investigated .
Grunwald-Winstein Analysis
Butyl chloroformate is used in Grunwald-Winstein analysis . This analysis is used to study the effect of a terminal chlorine substituent on the solvolysis of ethyl chloroformate .
Synthesis of 4-Chlorobutyl Chloroformate
Butyl chloroformate is used in the synthesis of 4-chlorobutyl chloroformate . This compound has various applications in the field of organic chemistry .
Mechanism of Action
Target of Action
Butyl chloroformate, also known as butyl chlorocarbonate, is primarily used as a reagent in the synthesis of various organic compounds . It is particularly useful in peptide and oligonucleotide synthesis, where it serves as a condensing reagent .
Mode of Action
Butyl chloroformate interacts with its targets by acting as a carbonylating agent . In peptide synthesis, it facilitates the formation of peptide bonds by promoting the condensation of carboxylic acids and amines . In oligonucleotide synthesis, it blocks the 5′-hydroxyl function of deoxyribosides .
Biochemical Pathways
The specific biochemical pathways affected by butyl chloroformate depend on the nature of the target molecules. In general, it plays a crucial role in the synthesis of peptides and oligonucleotides, influencing the formation and modification of these biomolecules .
Pharmacokinetics
Its physical properties, such as its liquid form and relatively low boiling point (142 °c) , suggest that it could be rapidly absorbed and distributed if it were to enter the body.
Result of Action
The molecular and cellular effects of butyl chloroformate’s action are largely determined by its role in the synthesis of target compounds. For instance, in peptide synthesis, the successful formation of peptide bonds results in the creation of new peptides . Similarly, in oligonucleotide synthesis, the blocking of the 5′-hydroxyl function of deoxyribosides can influence the structure and function of the resulting oligonucleotides .
Action Environment
Butyl chloroformate is sensitive to environmental conditions. It slowly decomposes in water to form water-insoluble compounds . It also gives off irritating or toxic fumes when burned . Therefore, it should be handled with care, stored in a dry and well-closed container, and kept away from open flames, sparks, and moisture . Its action, efficacy, and stability can be influenced by these and other environmental factors.
Safety and Hazards
properties
IUPAC Name |
butyl carbonochloridate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9ClO2/c1-2-3-4-8-5(6)7/h2-4H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRDQFWXVTPZZAZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9ClO2, Array |
Source
|
| Record name | N-BUTYL CHLOROFORMATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2682 | |
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| Record name | n-BUTYL CHLOROFORMATE | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7060461 |
Source
|
| Record name | n-Butyl chloroformate | |
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Molecular Weight |
136.58 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
N-butyl chloroformate appears as a colorless liquid. Flash point near 70 °F. Very toxic by inhalation. Denser than water. Used to make other chemicals., A colorless liquid; [CAMEO], COLOURLESS LIQUID WITH PUNGENT ODOUR. |
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|
| Record name | N-BUTYL CHLOROFORMATE | |
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Boiling Point |
280.4 °F at 760 mmHg (USCG, 1999), 138-145 °C |
Source
|
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Flash Point |
77 °F (USCG, 1999), 77 °F, 30 °C c.c. |
Source
|
| Record name | N-BUTYL CHLOROFORMATE | |
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Solubility |
Solubility in water: reaction |
Source
|
| Record name | n-BUTYL CHLOROFORMATE | |
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Density |
1.0513 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.06 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.02 |
Source
|
| Record name | N-BUTYL CHLOROFORMATE | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/2682 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Vapor Density |
Relative vapor density (air = 1): 4.72 |
Source
|
| Record name | n-BUTYL CHLOROFORMATE | |
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Vapor Pressure |
5.4 [mmHg], Vapor pressure, kPa at 20 °C: 0.72 |
Source
|
| Record name | n-Butyl chloroformate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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Product Name |
Butyl chloroformate | |
CAS RN |
592-34-7 |
Source
|
| Record name | N-BUTYL CHLOROFORMATE | |
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Retrosynthesis Analysis
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